Cas no 82766-13-0 ([(E)-[phenyl(2-pyridyl)methylene]amino]thiourea)

[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea structure
82766-13-0 structure
Product Name:[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea
CAS No:82766-13-0
MF:C13H12N4S
MW:256.326180458069
CID:988145
PubChem ID:6272961
Update Time:2025-04-20

[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea Chemical and Physical Properties

Names and Identifiers

    • Phenyl(2-pyridyl)methanonethiosemicarbazone
    • 2-ben-zoylpyridine thiosemicarbazone
    • 2-[Phenyl(pyridin-2-yl)methylidene]hydrazinecarbothioamide
    • [(E)-[phenyl(2-pyridyl)methylene]amino]thiourea
    • 2'-Benzoylpyridine Thiosemicarbazone
    • SCHEMBL13522802
    • NSC-143166
    • NSC143166
    • CHEMBL231041
    • 82766-13-0
    • AKOS024371973
    • 2-benzoylpyridine thiosemicarbazone
    • Inchi: 1S/C13H12N4S/c14-13(18)17-16-12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-9H,(H3,14,17,18)/b16-12+
    • InChI Key: DJSSWOPZTQTBBW-FOWTUZBSSA-N
    • SMILES: S=C(N)N/N=C(/C1C=CC=CN=1)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.07826757g/mol
  • Monoisotopic Mass: 256.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 95.4Ų
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